Cas no 2228759-91-7 (1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol)

• Product Name: 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol
• CAS No: 2228759-91-7
• MF: C₇H₁₀F₄O
• MW: 186.147316455841
• CID: 5926278
• PubChem ID: 165713169
• Update Time: 2025-05-25

1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol
• EN300-1946967
• [1-(1,1,2,2-tetrafluoroethyl)cyclobutyl]methanol
• 2228759-91-7

• Inchi： 1S/C7H10F4O/c8-5(9)7(10,11)6(4-12)2-1-3-6/h5,12H,1-4H2
• InChI Key： IZMWYBYPZGJPEJ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C1(CO)CCC1)F

Computed Properties

• Exact Mass: 186.06677759g/mol
• Monoisotopic Mass: 186.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol

Comprehensive Overview of 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol (CAS No. 2228759-91-7)

In the realm of specialty chemicals, 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol (CAS No. 2228759-91-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its tetrafluoroethyl and cyclobutylmethanol moieties, is increasingly being explored in pharmaceutical intermediates, agrochemical formulations, and advanced material science. Its molecular architecture, featuring a fluorinated alkyl chain attached to a cyclobutane ring, offers exceptional stability and reactivity, making it a valuable candidate for synthetic chemistry.

The growing interest in fluorinated organic compounds like 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol is driven by their ability to enhance the bioavailability and metabolic stability of active ingredients. Researchers are particularly intrigued by its potential in drug discovery, where fluorination is a key strategy to improve pharmacokinetics. Additionally, the compound's low environmental persistence compared to traditional fluorochemicals aligns with the global push toward sustainable chemistry, a topic dominating discussions in academic and industrial circles.

From a synthetic perspective, CAS No. 2228759-91-7 presents intriguing challenges and opportunities. Its preparation often involves multi-step reactions, including cyclobutane ring formation followed by fluorination. Recent advancements in catalytic fluorination techniques have streamlined its production, reducing costs and improving yields. These innovations are critical as industries seek scalable methods to meet rising demand for high-performance fluorinated building blocks.

Beyond pharmaceuticals, 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol is finding niche applications in electronic materials, particularly in the development of liquid crystals and dielectric fluids. Its thermal stability and dielectric properties make it suitable for high-tech applications, such as flexible displays and energy storage devices. This versatility has sparked collaborations between chemical manufacturers and tech companies, further propelling research into its properties.

Environmental and regulatory considerations are also shaping the discourse around this compound. While fluorinated substances face scrutiny due to legacy PFAS concerns, 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol is being evaluated for its shorter environmental half-life, a feature that could position it as a greener alternative. Regulatory agencies are actively assessing its safety profile, with preliminary data suggesting favorable toxicological characteristics.

In conclusion, 1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanol (CAS No. 2228759-91-7) exemplifies the convergence of innovation and sustainability in modern chemistry. Its applications span life sciences, materials engineering, and beyond, reflecting the compound's adaptability to diverse industrial needs. As research continues to uncover new possibilities, this fluorinated cyclobutane derivative is poised to play a pivotal role in shaping future technologies.